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molecular formula C11H10N2O3S B1302218 2-[(4-methoxyphenyl)amino]-1,3-thiazole-4-carboxylic Acid CAS No. 165682-75-7

2-[(4-methoxyphenyl)amino]-1,3-thiazole-4-carboxylic Acid

Cat. No. B1302218
CAS RN: 165682-75-7
M. Wt: 250.28 g/mol
InChI Key: FRHNAQQUMBLASW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08513430B2

Procedure details

2-(4-Methoxy-phenylamino)-thiazole-4-carboxylic acid (237 mg) was prepared according to General Procedure B using (4-methoxy-phenyl)-thiourea (182 mg) and 3-bromo-2-oxo-propionic acid (200 mg) in methanol (2 mL). The crude product was used in a subsequent step without further purification.
Name
(4-methoxy-phenyl)-thiourea
Quantity
182 mg
Type
reactant
Reaction Step One
Name
3-bromo-2-oxo-propionic acid
Quantity
200 mg
Type
reactant
Reaction Step Two
Name
methanol
Quantity
2 mL
Type
solvent
Reaction Step Three
Name
2-(4-Methoxy-phenylamino)-thiazole-4-carboxylic acid

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:8]=[CH:7][C:6]([NH:9][C:10]([NH2:12])=[S:11])=[CH:5][CH:4]=1.Br[CH2:14][C:15](=O)[C:16]([OH:18])=[O:17]>CO>[CH3:1][O:2][C:3]1[CH:4]=[CH:5][C:6]([NH:9][C:10]2[S:11][CH:14]=[C:15]([C:16]([OH:18])=[O:17])[N:12]=2)=[CH:7][CH:8]=1

Inputs

Step One
Name
(4-methoxy-phenyl)-thiourea
Quantity
182 mg
Type
reactant
Smiles
COC1=CC=C(C=C1)NC(=S)N
Step Two
Name
3-bromo-2-oxo-propionic acid
Quantity
200 mg
Type
reactant
Smiles
BrCC(C(=O)O)=O
Step Three
Name
methanol
Quantity
2 mL
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The crude product was used in a subsequent step without further purification

Outcomes

Product
Name
2-(4-Methoxy-phenylamino)-thiazole-4-carboxylic acid
Type
product
Smiles
COC1=CC=C(C=C1)NC=1SC=C(N1)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 237 mg
YIELD: CALCULATEDPERCENTYIELD 94.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.